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Compound of Interest

Compound Name: JWH-122

Cat. No.: B608274

Essential Safety and Handling Guide for JWH-
122

This document provides comprehensive guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of JWH-122, a potent synthetic
cannabinoid. Adherence to these protocols is critical to ensure personnel safety and maintain
regulatory compliance.

Quantitative Data Summary

The following table summarizes key quantitative data for JWH-122, including its physical and
chemical properties, and its assigned Occupational Exposure Band (OEB) based on its high
potency and pharmacological activity. As a potent synthetic cannabinoid, JWH-122 is classified
as a Schedule | controlled substance, indicating a high potential for abuse and no accepted
medical use in the United States.
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Parameter Value Source
Chemical Formula C25H25NO --INVALID-LINK--
Molecular Weight 355.5 g/mol --INVALID-LINK--
Formulation A crystalline solid --INVALID-LINK--
B DMF: 15 mg/ml, DMSO: 15
Solubility --INVALID-LINK--
mg/ml, Ethanol: 5 mg/ml
DEA Schedule Schedule | --INVALID-LINK--

Occupational Exposure Band

OEB 4 (1 to <10 pg/m3
(OEB) ( Hg/m?3)

Inferred from potency and
handling guidelines for potent
compounds.[1][2][3][4]

Personal Protective Equipment (PPE)

Due to the high potency and potential for aerosolization of JWH-122, a comprehensive PPE

strategy is mandatory. The following table outlines the required PPE for handling this

compound.
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PPE Category Specification Rationale
Provides a robust barrier
against dermal absorption.
) o Double gloving minimizes
Double gloving with nitrile or S _
Gloves contamination risk during

neoprene gloves.

doffing. Nitrile and neoprene
offer good resistance to a

range of chemicals.[5][6]

Eye Protection

Chemical splash goggles or a

full-face shield.

Protects eyes from splashes of
solutions or accidental

aerosolization of the powder.

Respiratory Protection

A NIOSH-approved N95 or

higher-rated respirator.

Essential to prevent inhalation
of the potent powder,
especially during weighing and

transfer.

Body Protection

A disposable, low-permeability

lab coat with knit cuffs.

Protects skin and personal
clothing from contamination.
Knit cuffs provide a better seal

with inner gloves.

Foot Protection

Closed-toe shoes.

Standard laboratory practice to

protect feet from spills.

Experimental Protocols: Handling and Solution

Preparation

The following protocols provide a step-by-step guide for the safe handling of JWH-122 powder

and the preparation of solutions. These procedures are designed to minimize exposure and

prevent contamination.

This protocol should be performed in a certified chemical fume hood or a ventilated balance

enclosure (VBE).

o Preparation of the Weighing Area:
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o Ensure the fume hood or VBE is functioning correctly.
o Cover the work surface with absorbent, disposable bench paper.

o Gather all necessary equipment: anti-static weigh boat, spatulas, and pre-labeled
receiving container.

e Donning PPE:
o Don all required PPE as outlined in the table above.
e Weighing Procedure:
o Place the weigh boat on the analytical balance and tare.

o Carefully transfer the desired amount of JWH-122 powder from the stock container to the
weigh boat using a clean spatula.

o Avoid creating dust. If any powder is spilled, clean it immediately with a damp cloth, which
should then be disposed of as hazardous waste.

o Once the desired weight is obtained, securely close the stock container.

e Transfer and Post-Weighing:

[¢]

Carefully transfer the weighed powder to the pre-labeled receiving container.

o

Clean the spatula and any other contaminated reusable equipment with an appropriate
solvent (e.g., ethanol) and collect the cleaning solution as hazardous waste.

[¢]

Dispose of the weigh boat and any other disposable materials as hazardous waste.

[e]

Wipe down the work surface with a decontaminating solution.

This protocol should also be performed in a certified chemical fume hood.

e Preparation:
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o Ensure all necessary equipment is within the fume hood, including the weighed JWH-122
in its container, the chosen solvent (e.g., DMSO, ethanol), volumetric flasks, and pipettes.

e Donning PPE:
o Wear all required PPE.
» Dissolution Procedure:

o Add a small amount of the solvent to the container with the weighed JWH-122 to dissolve
the powder.

o Carefully transfer the resulting solution to the appropriate volumetric flask.

o Rinse the original container with additional solvent and add the rinse to the volumetric
flask to ensure a complete transfer.

o Bring the solution to the final volume with the solvent.
o Cap the flask and invert several times to ensure a homogenous solution.
» Storage and Cleanup:
o Transfer the prepared stock solution to a clearly labeled and sealed storage vial.
o Dispose of all contaminated disposable materials (e.g., pipette tips) as hazardous waste.

o Clean any reusable glassware with an appropriate solvent, collecting the rinse as
hazardous waste.

Operational and Disposal Plans

As a Schedule | controlled substance, the storage, use, and disposal of JWH-122 are strictly
regulated by the Drug Enforcement Administration (DEA).

e Access and Security: JWH-122 must be stored in a securely locked, substantially
constructed cabinet or safe that is accessible only to authorized personnel.[7] A logbook
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must be maintained to record the date, time, amount used, and the identity of the user for
every transaction.

 Inventory: A complete and accurate inventory of all JWH-122 must be maintained and
reconciled regularly. Biennial inventories are required by the DEA.

o Spill Response: In the event of a spill, the area should be evacuated and secured. Personnel
with appropriate PPE should clean the spill using absorbent materials. All spill cleanup
materials must be disposed of as hazardous waste.

The disposal of JWH-122 and any materials contaminated with it must be handled in
accordance with DEA regulations. It is illegal to dispose of controlled substances in the regular
trash or down the drain.[8]

e Segregation and Collection of Waste:

o All solid waste contaminated with JWH-122 (e.g., gloves, weigh boats, paper towels)
should be collected in a designated, clearly labeled hazardous waste container.

o All liquid waste (e.g., unused solutions, solvent rinses) should be collected in a separate,
clearly labeled hazardous waste container.

o Expired or unwanted JWH-122 in its original container should be segregated from the
active stock and clearly labeled for disposal.

o Contacting a Reverse Distributor:

o The disposal of Schedule | controlled substances must be handled by a DEA-registered
reverse distributor.[9] Your institution's Environmental Health and Safety (EHS) office will
have a list of approved reverse distributors.

e Documentation and Transfer:

o The transfer of a Schedule | substance like JWH-122 to a reverse distributor requires the
completion of DEA Form 222.[9]

o ADEA Form 41 ("Registrants Inventory of Drugs Surrendered") must also be completed to
document the substances being disposed of.[10]
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o Your EHS office will guide you through the process of completing these forms and
arranging for the pickup of the waste by the reverse distributor.

e Record Keeping:

o Copies of all disposal records, including the completed DEA forms, must be maintained for
a minimum of two years.[9]

Visual Diagrams

The following diagrams illustrate the key workflows for handling and disposing of JWH-122.
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Caption: Experimental Workflow for Handling JWH-122.
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Caption: Disposal Workflow for JWH-122 Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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